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Compound of Interest

Compound Name: Oxyfedrine hydrochloride

Cat. No.: B1236952 Get Quote

Application Note: Spectrophotometric
Determination of Oxyfedrine Hydrochloride
Introduction

Oxyfedrine hydrochloride is a coronary vasodilator used in the treatment of angina pectoris.

[1] Accurate and reliable analytical methods are crucial for the quality control of pharmaceutical

formulations containing this active ingredient. This application note describes two sensitive and

validated spectrophotometric methods for the quantitative determination of Oxyfedrine
hydrochloride in bulk and pharmaceutical dosage forms. These methods are based on

oxidative coupling and cerimetric reactions, offering simple, cost-effective, and rapid

alternatives to chromatographic techniques for routine analysis.

Methods Overview

Two distinct visible spectrophotometric methods are presented for the determination of

Oxyfedrine hydrochloride:

Oxidative Coupling Reaction Method: This method involves the reaction of Oxyfedrine
hydrochloride with 3-methyl-2-benzothiazolinone hydrazone hydrochloride (MBTH) in the

presence of an oxidizing agent, sodium periodate (NaIO4). This reaction forms a colored

chromogen, and the intensity of the color, which is directly proportional to the drug

concentration, is measured spectrophotometrically.[2]
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Cerimetric Method: This indirect spectrophotometric method is based on the oxidation of

Oxyfedrine hydrochloride by a known excess of cerium (IV) sulfate in an acidic medium.

The unreacted cerium (IV) is then reacted with iron (II) sulfate. The resulting iron (III) ions

form a blood-red colored complex with ammonium thiocyanate, which is quantified by

measuring its absorbance.[3][4]

Data Presentation

The quantitative parameters for both spectrophotometric methods for the determination of

Oxyfedrine hydrochloride are summarized in the table below for easy comparison.

Parameter
Oxidative Coupling
Method with MBTH

Cerimetric Method

λmax (nm) 632[2] 560[3][4]

Linearity Range (µg/mL) 1 - 6[2] 50 - 250[3]

Reagents MBTH, Sodium Periodate[2]

Cerium (IV) sulfate,

Hydrochloric acid, Iron (II)

sulfate, Ammonium

thiocyanate[3]

Color of Complex Not Specified Blood-red[3][4]

Validation
Validated for accuracy,

precision, and recovery.[2]

Validated for linearity,

accuracy, precision, specificity,

and reproducibility.[3]

Experimental Protocols
Method 1: Oxidative Coupling Reaction with MBTH

This protocol is adapted from a method utilizing an oxidative coupling reaction.[2]

1. Materials and Reagents:

Oxyfedrine hydrochloride standard
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3-methyl-2-benzothiazolinone hydrazone hydrochloride (MBTH) solution (0.2%)

Sodium periodate (NaIO4) solution (0.2%)

Distilled water

UV-Visible Spectrophotometer

2. Preparation of Standard Stock Solution (100 µg/mL):

Accurately weigh 10 mg of pure Oxyfedrine hydrochloride and dissolve it in 100 mL of

distilled water in a volumetric flask.

3. Preparation of Working Standard Solutions:

From the stock solution, prepare a series of dilutions in 25 mL volumetric flasks to obtain

concentrations in the range of 1-6 µg/mL.

4. Sample Preparation (from tablets):

Weigh and finely powder 20 tablets.

Transfer a quantity of powder equivalent to 10 mg of Oxyfedrine hydrochloride to a 100 mL

volumetric flask.

Add about 70 mL of distilled water, sonicate for 15 minutes, and then dilute to the mark with

distilled water.

Filter the solution through a suitable filter paper.

Dilute the filtrate with distilled water to obtain a final concentration within the linearity range.

5. Procedure:

Into a series of 25 mL volumetric flasks, add aliquots of the working standard solutions or the

sample solution.
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To each flask, add 1.0 mL of 0.2% sodium periodate (NaIO4) solution, followed by 1.0 mL of

0.2% MBTH solution.

Allow the solutions to stand for 30 minutes for complete color development.[2]

Dilute the contents of each flask to the mark with distilled water.

Measure the absorbance of the resulting colored solution at 632 nm against a reagent blank.

[2]

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Determine the concentration of Oxyfedrine hydrochloride in the sample solution from the

calibration curve.

Method 2: Cerimetric Method

This protocol is based on an indirect spectrophotometric method involving a cerimetric reaction.

[3][4]

1. Materials and Reagents:

Oxyfedrine hydrochloride standard

Cerium (IV) sulfate solution (0.05 N)

Hydrochloric acid (5 N)

Ammonium ferrous sulfate solution (0.02 N)

Ammonium thiocyanate solution (1 M)

Double distilled water

UV-Visible Spectrophotometer

2. Preparation of Standard Stock Solution (1000 µg/mL):
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Accurately weigh 100 mg of pure Oxyfedrine hydrochloride and dissolve it in 100 mL of

double-distilled water in a volumetric flask.

3. Preparation of Working Standard Solutions:

From the stock solution, prepare a series of dilutions in 25 mL volumetric flasks to obtain

concentrations in the range of 50-250 µg/mL.[3]

4. Sample Preparation (from tablets):

Follow the same procedure as described in Method 1 for sample preparation from tablets,

ensuring the final concentration is within the linearity range of this method.

5. Procedure:

Pipette aliquots of the working standard solutions or the sample solution into a series of 25

mL volumetric flasks.

To each flask, add 1 mL of 0.05 N cerium (IV) sulfate solution and 1 mL of 5 N hydrochloric

acid.[4]

Allow the flasks to stand for 5 minutes with occasional shaking.[4]

Add 1 mL of 0.02 N ammonium ferrous sulfate solution to each flask and mix well.

After another 5 minutes, add 3 mL of 1 M ammonium thiocyanate solution. A blood-red color

will develop.[4]

Dilute the contents of each flask to the mark with double-distilled water.

Measure the absorbance of the blood-red colored solution at 560 nm against a reagent

blank.[3][4]

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Determine the concentration of Oxyfedrine hydrochloride in the sample solution from the

calibration curve.
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Visualizations

Preparation

Reaction AnalysisStandard Oxyfedrine HCl Stock Solution (100 µg/mL)

Tablet Formulation Sample Solution
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Add NaIO4 and MBTH Incubate for 30 min Dilute to Volume Measure Absorbance at 632 nm Construct Calibration Curve Quantify Sample

Click to download full resolution via product page

Caption: Workflow for the Oxidative Coupling Method.

Preparation

Reaction Sequence AnalysisStandard Oxyfedrine HCl Stock Solution (1000 µg/mL)

Tablet Formulation Sample Solution

Working Standards (50-250 µg/mL)

Oxidize with excess Ce(IV) in HCl (5 min) React unreacted Ce(IV) with Fe(II) (5 min) Form Fe(III)-Thiocyanate Complex Dilute to Volume Measure Absorbance at 560 nm Construct Calibration Curve Quantify Sample

Click to download full resolution via product page

Caption: Workflow for the Cerimetric Method.
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Caption: Mechanism of Action of Oxyfedrine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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